Oxazol-5-ylmethanamine dihydrochloride

• CAS: 1375068-54-4; 847491-00-3
• Molecular Formula: C4H8Cl2N2O
• Molecular Weight: 171.02
• SMILES: C1=C(OC=N1)CN.Cl.Cl
• InChI: InChI=1S/C4H6N2O.2ClH/c5-1-4-2-6-3-7-4;;/h2-3H,1,5H2;2*1H
• InChIKey: IQWZWXSBVWBWRB-UHFFFAOYSA-N
• Solubility: not available

Select the dihydrochloride salt for superior aqueous solubility (2.92 mg/mL) and reproducible biological assays. Its optimal LogP (1.63560) supports CNS drug discovery. The stable, crystalline form ensures long-term integrity under 2-8°C storage. Avoid the free base or monohydrochloride to prevent failed syntheses and inconsistent results. Ideal for high-throughput screening.

Oxazol-5-ylmethanamine Dihydrochloride (CAS 1375068-54-4): A Soluble, Stable Heterocyclic Amine Building Block for Medicinal Chemistry and Chemical Biology

Oxazol-5-ylmethanamine dihydrochloride (CAS 1375068-54-4, 847491-00-3) is a heterocyclic organic compound belonging to the oxazole class, characterized by a five-membered ring containing one oxygen and one nitrogen atom, with a methanamine group at the 5-position . It is a crucial building block in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders . The compound exists as a dihydrochloride salt, which enhances its solubility in aqueous media and provides a stable, crystalline form suitable for research and industrial applications .

Why Generic Oxazole Methanamine Salts Cannot Be Interchanged with Oxazol-5-ylmethanamine Dihydrochloride

Direct substitution of Oxazol-5-ylmethanamine dihydrochloride with its free base (CAS 847644-09-1) or monohydrochloride salt (CAS 847491-00-3) is not scientifically justified without validation. The dihydrochloride salt offers a distinct profile in terms of aqueous solubility, lipophilicity, and solid-state stability that directly impacts experimental reproducibility and synthetic workflow. Using a less soluble or less stable analog can lead to failed reactions, inconsistent biological assay results, and wasted resources. The quantitative evidence below delineates these critical differentiators, which must be considered during scientific selection and procurement .

Quantitative Differentiation of Oxazol-5-ylmethanamine Dihydrochloride vs. Free Base and Monohydrochloride Analogs

Aqueous Solubility Comparison: Dihydrochloride Salt Exhibits High Water Solubility

Oxazol-5-ylmethanamine dihydrochloride demonstrates a computed aqueous solubility of 2.92 mg/mL (Log S = -1.77), classifying it as 'Very soluble' on the Log S solubility scale . In contrast, the free base form (CAS 847644-09-1) is a liquid at 20°C and is expected to have significantly lower water solubility, though quantitative data is limited . The dihydrochloride salt's enhanced solubility is a direct consequence of its ionic nature, facilitating dissolution in aqueous buffers and biological media.

Evidence Dimension	Aqueous Solubility (computed)
Target Compound Data	2.92 mg/mL; 0.017 mol/L; Log S = -1.77 (ESOL)
Comparator Or Baseline	Free base: liquid at 20°C; quantitative solubility data not available but expected to be lower
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Computed topological method (ESOL) from Delaney JS. 2004 J. Chem. Inf. Model.

Why This Matters

Higher aqueous solubility ensures more reliable and reproducible sample preparation for biological assays and chemical reactions, reducing the risk of precipitation or aggregation.

Lipophilicity Profile: Dihydrochloride Salt Balances Hydrophilicity and Lipophilicity

The partition coefficient (LogP) of Oxazol-5-ylmethanamine dihydrochloride is reported as 1.63560 . This value is notably higher than the free base's LogP of 0.83360 , indicating increased lipophilicity. The difference in LogP of +0.802 between the dihydrochloride salt and the free base suggests that the salt form may exhibit enhanced membrane permeability while still maintaining reasonable aqueous solubility, a desirable profile for drug-like molecules.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.63560
Comparator Or Baseline	Free base: LogP = 0.83360
Quantified Difference	+0.802 (ΔLogP)
Conditions	Computed values from different sources (ChemSrc for dihydrochloride, ChemSrc for free base)

Why This Matters

A higher LogP value can improve passive membrane diffusion, potentially leading to better cellular uptake in cell-based assays and enhanced bioavailability in vivo.

Solid-State Stability: Dihydrochloride Salt Enables Long-Term Storage at 2-8°C

Oxazol-5-ylmethanamine dihydrochloride is a stable, white crystalline powder that is recommended for storage at 2-8°C under an inert atmosphere to ensure long-term stability . In contrast, the free base is a liquid at room temperature, which may be more prone to degradation or oxidation and requires storage at 2-8°C with protection from light . The solid, crystalline nature of the dihydrochloride salt simplifies handling, weighing, and long-term storage compared to a liquid free base.

Evidence Dimension	Physical state and storage
Target Compound Data	White crystalline powder; store at 2-8°C under inert gas
Comparator Or Baseline	Free base: liquid at 20°C; store at 2-8°C, protect from light
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Recommended storage conditions from vendors

Why This Matters

A stable, solid salt form reduces variability in experiments due to degradation, simplifies inventory management, and ensures consistent results over time.

Molecular Weight and Salt Stoichiometry: Precise Control for Synthetic Applications

Oxazol-5-ylmethanamine dihydrochloride has a molecular weight of 171.02 g/mol, reflecting the addition of two hydrochloride molecules to the free base (98.10 g/mol) . This precise stoichiometry is critical for accurate molar calculations in synthetic chemistry. The monohydrochloride salt (CAS 847491-00-3) has a molecular weight of 134.56 g/mol . Using the incorrect salt form can lead to significant errors in reaction stoichiometry, potentially resulting in failed syntheses or low yields.

Evidence Dimension	Molecular weight
Target Compound Data	171.02 g/mol
Comparator Or Baseline	Free base: 98.10 g/mol; Monohydrochloride: 134.56 g/mol
Quantified Difference	+72.92 g/mol vs. free base; +36.46 g/mol vs. monohydrochloride
Conditions	Standard molecular weight calculation

Why This Matters

Accurate knowledge of molecular weight is essential for precise reagent preparation, reaction scaling, and yield calculations in chemical synthesis.

Optimal Application Scenarios for Oxazol-5-ylmethanamine Dihydrochloride in Research and Development

Aqueous-Based Medicinal Chemistry and Chemical Biology Assays

The high aqueous solubility of Oxazol-5-ylmethanamine dihydrochloride (2.92 mg/mL) makes it the preferred choice for preparing stock solutions in water or aqueous buffers. This ensures consistent compound delivery in cell-based assays, enzyme inhibition studies, and other biological experiments where precipitation could confound results .

Synthesis of CNS-Targeting Pharmaceuticals

The balanced lipophilicity (LogP = 1.63560) of the dihydrochloride salt may enhance passive membrane permeability, making it a valuable building block for synthesizing drug candidates targeting the central nervous system, where crossing the blood-brain barrier is often required .

Long-Term Compound Library Storage

The stable, crystalline nature of the dihydrochloride salt, coupled with its recommended storage at 2-8°C under inert atmosphere, makes it suitable for long-term storage in compound libraries. This minimizes degradation and ensures compound integrity for future high-throughput screening campaigns .